Cas no 3573-82-8 ( )

• Product Name: &nbsp
• CAS No: 3573-82-8
• MF: C₁₈H₂₇NO₆
• MW: 353.410085916519
• CID: 881829
• PubChem ID: 90479014
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (1S,14R)-1,2-Dihydro-12,14α-dihydroxysenecionan-11,16-dione
• Hygrophylline
• 12,14-dihydroxy-1,2-dihydrosenecionan-11,16-dione
• Platynecine,4-dihydroxy-2,3-dimethylhexanedioate (ester)
• NCI60_000658
• 3573-82-8
• HYGROPHYLLINE [MI]
• J6AYA4COFQ
• Senecionan-11,16-dione, 1,2-dihydro-12,14-dihydroxy-, (1alpha,14alpha)-
• (1,6)DIOXACYCLODODECINO(2,3,4-GH)PYRROLIZINE-2,7-DIONE, 3-ETHYLIDENEDODECAHYDRO-4,6-DIHYDROXY-5,6-DIMETHYL-, (3Z,4R,5R,6R,9AS,14AR,14BR)-
• NSC 129152
• Q27281263
• 1.ALPHA.,14.ALPHA.)-1,2-DIHYDRO-12,14-DIHYDROXYSENECIONAN-11,16-DIONE
• Platynecine, cyclic 5-ethylidene-2,4-dihydroxy-2,3-dimethylhexanedioate (ester)
• NSC-129152
• UNII-J6AYA4COFQ
•  

• Inchi： 1S/C18H27NO6/c1-4-12-15(20)10(2)18(3,23)17(22)24-9-11-5-7-19-8-6-13(14(11)19)25-16(12)21/h4,10-11,13-15,20,23H,5-9H2,1-3H3/b12-4-/t10-,11-,13-,14-,15-,18-/m1/s1
• InChI Key： FAFYHPIEFKLDSP-BBHGGYQYSA-N
• SMILES： O1C(/C(=C\C)/[C@@H]([C@@H](C)[C@](C)(C(=O)OC[C@H]2CCN3CC[C@@H]1[C@H]32)O)O)=O

Computed Properties

• Exact Mass: 353.18400
• Monoisotopic Mass: 353.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Powder
• Density: 1.29
• Melting Point: 173-174°
• Boiling Point: 588.4°C at 760 mmHg
• Flash Point: 309.7°C
• Refractive Index: 1.57
• PSA: 96.30000
• LogP: 0.18140
• Specific Rotation: D20 -67.3° (c = 2.9 in ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues